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Compound of Interest

S-(2-Chloro-2-oxoethyl)
Compound Name:
ethanethioate

Cat. No.: B084253

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is an in-depth technical guide compiled from available chemical
safety information. As of November 2025, a specific, official Safety Data Sheet (SDS) for S-(2-
Chloro-2-oxoethyl) ethanethioate (CAS No. 10553-78-3) is not readily available in public
databases. The following information is therefore based on the known properties and hazards
of its constituent functional groups: an acyl chloride and a thioester. All handling of this
chemical should be conducted by trained personnel with extreme caution in a controlled
laboratory environment.

Introduction

S-(2-Chloro-2-oxoethyl) ethanethioate, also known by synonyms such as
acetylmercaptoacetyl chloride, is a bifunctional molecule containing a highly reactive acyl
chloride group and a thioester linkage.[1] This combination makes it a potentially valuable but
hazardous reagent in organic synthesis, particularly in the development of pharmaceuticals and
specialty chemicals where it can be used to introduce an acetylthioacetyl moiety.[2][3] Its utility
as a synthetic intermediate stems from the high electrophilicity of the acyl chloride, making it a
potent acylating agent.[4] The thioester group can be of interest for its role in biochemical
processes and its own unique reactivity.[5]

This guide provides a comprehensive overview of the inferred safety precautions, handling
procedures, and disposal methods for S-(2-Chloro-2-oxoethyl) ethanethioate, based on the
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well-documented behavior of acyl chlorides and thioesters.

Hazard Identification and Classification

Due to the presence of the acyl chloride functional group, S-(2-Chloro-2-oxoethyl)
ethanethioate is expected to be a highly reactive, corrosive, and moisture-sensitive
compound. Contact with water, including atmospheric moisture, will lead to a rapid and
exothermic hydrolysis reaction, producing hydrochloric acid (HCI) and S-(2-hydroxy-2-oxoethyl)
ethanethioate. The released HCI will appear as corrosive, steamy fumes.

Inferred GHS Classification:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 Harmful if swallowed.

Causes severe skin burns and

Skin Corrosion/Irritation Category 1B

eye damage.
Serious Eye Damage/Irritation Category 1 Causes serious eye damage.
Acute Toxicity, Inhalation Category 3 Toxic if inhaled.

Specific target organ toxicity — _
] ) May cause respiratory
Single exposure (Respiratory Category 3 T
S irritation.
tract irritation)

Physical and Chemical Properties

Quantitative experimental data for S-(2-Chloro-2-oxoethyl) ethanethioate is limited. The
following table summarizes available and computed data.
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Property Value Source
Molecular Formula C4HsCIO2S PubChem[1]
Molecular Weight 152.60 g/mol PubChem[1]
CAS Number 10553-78-3 PubChem[1]
Inferred to be a colorless to General properties of acyl
Appearance ) o ]
light yellow fuming liquid chlorides
] General properties of acyl
Odor Pungent, acrid )
chlorides
Boiling Point 180.2°C at 760 mmHg BOC Sciences[3]
Density 1.336 g/cm3 BOC Sciences[3]
Reacts violently with water.
Soluble in anhydrous aprotic )
B ] General properties of acyl
Solubility organic solvents (e.g.,

dichloromethane, chloroform,
THF, diethyl ether).

chlorides

Safety and Handling Precautions

Given its high reactivity, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)

A comprehensive assessment of personal protective equipment is critical.
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Protection Type Minimum Requirement

Eye/Face Protection Chemical safety goggles and a full-face shield.

_ . Flame-retardant lab coat, chemical-resistant
Skin Protection
apron.

Butyl rubber or neoprene gloves. Double gloving
Hand Protection is recommended. Check glove manufacturer's

compatibility data.

Work must be conducted in a certified chemical
) ) fume hood. For emergency situations, a self-
Respiratory Protection ) . )
contained breathing apparatus (SCBA) is

required.

Engineering Controls

e Fume Hood: All manipulations of S-(2-Chloro-2-oxoethyl) ethanethioate must be
performed in a certified and properly functioning chemical fume hood to control exposure to
corrosive vapors and fumes.

o Safety Shower and Eyewash Station: A safety shower and eyewash station must be
immediately accessible in the work area.

 Inert Atmosphere: Due to its moisture sensitivity, handling and storage under an inert
atmosphere (e.g., nitrogen or argon) is highly recommended to prevent degradation and the
release of HCI gas.

Storage

o Store in a cool, dry, well-ventilated area away from incompatible materials.
o Keep containers tightly sealed, preferably under an inert atmosphere.
e The storage area should be designated for corrosive and water-reactive chemicals.

e Incompatible materials include water, alcohols, amines, strong bases, and oxidizing agents.
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Experimental Protocols: General Acylation Reaction

While a specific protocol for S-(2-Chloro-2-oxoethyl) ethanethioate is not available, the
following represents a general procedure for an acylation reaction using a primary amine,
based on standard practices for acyl chlorides.

Reaction: R-NHz + CIC(O)CH2SC(O)CHs — R-NHC(O)CH2SC(O)CHs + HCI

Materials:

S-(2-Chloro-2-oxoethyl) ethanethioate

Primary amine (e.g., benzylamine)

Anhydrous dichloromethane (DCM)

Tertiary amine base (e.g., triethylamine, to scavenge HCI)

Anhydrous sodium sulfate

Nitrogen or Argon gas supply
Procedure:

o Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, and a nitrogen/argon inlet.

o Reagent Preparation: In the flask, dissolve the primary amine and triethylamine (1.1
equivalents) in anhydrous DCM under an inert atmosphere.

e Cooling: Cool the solution to 0 °C using an ice bath.

o Addition of Acyl Chloride: Dissolve S-(2-Chloro-2-oxoethyl) ethanethioate (1.0 equivalent)
in anhydrous DCM in the dropping funnel. Add the acyl chloride solution dropwise to the
stirred amine solution over 30-60 minutes, maintaining the temperature at 0 °C.

¢ Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room
temperature and stir for 2-4 hours, monitoring the reaction by TLC.
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Workup: Quench the reaction by the slow addition of water. Separate the organic layer, wash
with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium
sulfate.

Purification: Filter the solution and concentrate the solvent under reduced pressure. The
crude product can be purified by column chromatography.

Waste Disposal:

Quenching Excess Reagent: Unused S-(2-Chloro-2-oxoethyl) ethanethioate should be
guenched slowly and carefully. A recommended method is to add it dropwise to a stirred,
cold (0 °C) solution of sodium bicarbonate or a dilute solution of a non-protic amine (like
triethylamine) in an inert solvent. Alternatively, it can be slowly added to a large volume of a
non-nucleophilic alcohol like isopropanol.[6] Never quench with water directly in a
concentrated form.

Waste Streams: All liquid and solid waste containing this compound or its byproducts should
be collected in designated, labeled hazardous waste containers for disposal by trained
personnel in accordance with local regulations.

Toxicology and Biological Effects

No specific toxicological studies on S-(2-Chloro-2-oxoethyl) ethanethioate have been found.

However, as a highly electrophilic agent, it is expected to be cytotoxic.

Electrophilicity: Acyl chlorides are strong electrophiles that can react readily with biological
nucleophiles such as the thiol groups on cysteine residues and the amino groups on lysine
residues in proteins, as well as with DNA.[4][7] This covalent modification can disrupt protein
function and lead to cellular damage.

Inferred Toxicity: The primary toxic effects are expected to be acute and localized to the site
of contact (skin, eyes, respiratory tract) due to its corrosive nature. Systemic toxicity
following absorption is possible but less characterized. The hydrolysis product, hydrochloric
acid, is a known corrosive.

Visualizations
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The following diagrams illustrate the key chemical transformations and a generalized
experimental workflow for handling S-(2-Chloro-2-oxoethyl) ethanethioate.

General Reactivity of S-(2-Chloro-2-oxoethyl) ethanethioate

S-(2-Chloro-2-oxoethyl) Nucleophile (Nu-H)
ethanethioate e.g., R-OH, R-NH2, H20

Acylated Product
(Nu-C(O)CH2SC(0O)CH3)

Hydrochloric Acid (HCI)

Click to download full resolution via product page

Caption: General acylation reaction pathway.
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Experimental Workflow for Acylation
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Caption: A generalized experimental workflow.
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Emergency Procedures

o Skin Contact: Immediately flush skin with copious amounts of water for at least 15 minutes
while removing contaminated clothing. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

« Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

o Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection. Cover the
spill with a dry, inert absorbent material (e.g., sand, vermiculite). Collect and place in a
sealed container for disposal. Do not use combustible materials, such as sawdust. Do not
use water. Ventilate the area and wash the spill site after material pickup is complete.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safety and Handling of S-(2-Chloro-2-
oxoethyl) ethanethioate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084253#s-2-chloro-2-oxoethyl-ethanethioate-safety-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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